Cas no 3839-22-3 (2-Cyanobenzoic acid)

2-Cyanobenzoic acid Properties

Names and Identifiers

• 2-Cyanobenzoic acid
• o-Cyanobenzoic acid
• 2-CARBOXYBENZONITRILE
• C8H5NO2
• 2-carboxy-benzonitrile
• 2-Cyan-benzoesaeure
• Benzoic acid,2-cyano
• o-Carboxybenzonitrile
• o-cyano-benzoic acid
• Phthalsaeure-mononitril
• NSC 193443
• Benzoic acid, 2-cyano-
• Cyanobenzoic acid
• DTNSDCJFTHMDAK-UHFFFAOYSA-N
• 2-CyanobenzoicAcid
• 2-cyano-benzoic acid
• PubChem12513
• 2-Cyanobenzoic acid #
• RARECHEM AL BE 0698
• SBB008461
• NSC193443
• 2-Cyanobenzoic acid, technical grade
• VZ24460
• TS-01916
• AKOS000275074
• SCHEMBL180853
• EN300-50556
• NSC-193443
• FT-0612108
• J-509206
• CS-0112283
• 3839-22-3
• A22626
• BP-13201
• AMY20185
• MFCD00045796
• AC-23088
• SY005782
• DTXSID70191732
• DB-020977
• +Expand

• MDL： MFCD00045796
• InChIKey： DTNSDCJFTHMDAK-UHFFFAOYSA-N
• Inchi： 1S/C8H5NO2/c9-5-6-3-1-2-4-7(6)8(10)11/h1-4H,(H,10,11)
• SMILES： O([H])C(C1=C([H])C([H])=C([H])C([H])=C1C#N)=O

Computed Properties

• Exact Mass: 147.03200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 147.032
• Heavy Atom Count: 11
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 61.1

Experimental Properties

• LogP: 1.25648
• PSA: 61.09000
• Boiling Point: 341.9℃ at 760 mmHg
• Melting Point: 212 °C (lit.)
• Flash Point: 160.5℃
• Density: 1.32

2-Cyanobenzoic acid Security Information

• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26; S36/37/39; S36
• Packing Group：III
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi
• Hazardous Material transportation number：3439
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： R20/21/22;R36/37/38
• Signal Word：Warning
• HazardClass：6.1

2-Cyanobenzoic acid Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%